Ethyl 4-(2-((2-(methylthio)phenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[2-(2-methylsulfanylanilino)-2-oxoacetyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H23N3O4S/c1-3-24-17(23)20-10-8-12(9-11-20)18-15(21)16(22)19-13-6-4-5-7-14(13)25-2/h4-7,12H,3,8-11H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: FCMHQYYINJYHBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C(=O)NC2=CC=CC=C2SC
• Molecular Formula: C17H23N3O4S
• Molecular Weight: 365.4 g/mol

Description

This compound is a derivative of piperidinecarboxylic acids, which are compounds containing a piperidine ring bearing a carboxylic acid group. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Molecular Structure Analysis

The structure of similar compounds is often confirmed by techniques such as FTIR, 1H and 13C NMR spectroscopy, and single crystal X-ray analysis.

Scientific Research Applications

Synthesis and Biological Evaluation

Ethyl 4-(2-((2-(methylthio)phenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate and related compounds have been explored extensively in scientific research for their potential medicinal and biological applications. These investigations encompass a range of activities, from antimicrobial and antifungal properties to anticancer activities, highlighting the compound's versatility in medicinal chemistry.

A study by Jeankumar et al. (2013) designed and synthesized a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates to inhibit Mycobacterium tuberculosis GyrB ATPase. Among these, a particular compound exhibited promising activity against tuberculosis with minimal cytotoxicity, demonstrating the potential of related structures in antimycobacterial therapy Jeankumar et al., 2013.

Rehman et al. (2018) reported the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids. These compounds were evaluated as anticancer agents, with some showing strong activity against cancer cells, indicating their potential for development into anticancer drugs Rehman et al., 2018.

Pinto et al. (2014) reviewed the use of biodegradable chelating agents, highlighting the environmental benefits of replacing non-biodegradable compounds with biodegradable alternatives in various applications. This research underscores the importance of sustainable chemistry in addressing environmental concerns Pinto et al., 2014.

Kumar et al. (2008) discovered antimycobacterial spiro-piperidin-4-ones through an atom-economic, stereoselective synthesis. One compound, in particular, showed remarkable in vitro and in vivo activity against Mycobacterium tuberculosis, underscoring the therapeutic potential of spiro-piperidin-4-ones in treating tuberculosis Kumar et al., 2008.